![molecular formula C21H27F3N2O2 B4957110 5-(1-azocanylcarbonyl)-1-[3-(trifluoromethyl)benzyl]-2-piperidinone](/img/structure/B4957110.png)
5-(1-azocanylcarbonyl)-1-[3-(trifluoromethyl)benzyl]-2-piperidinone
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Overview
Description
5-(1-azocanylcarbonyl)-1-[3-(trifluoromethyl)benzyl]-2-piperidinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as AZOCB, and it has been found to exhibit a wide range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of AZOCB is not fully understood, but it is believed to act as a competitive inhibitor of acetylcholine esterase, an enzyme that breaks down acetylcholine in the brain. By inhibiting this enzyme, AZOCB increases the levels of acetylcholine in the brain, leading to increased neurotransmission and enhanced cognitive function.
Biochemical and Physiological Effects
AZOCB has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to enhance cognitive function, improve memory retention, and increase alertness and concentration. AZOCB has also been found to have anti-inflammatory properties, making it a potential treatment for various inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the major advantages of AZOCB is its versatility. It can be used in a wide range of lab experiments, making it a valuable tool for studying various biological processes. However, AZOCB also has some limitations. It is a relatively expensive compound, and the synthesis process is complex and time-consuming. Additionally, AZOCB has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of AZOCB. One area of research is the development of new and more efficient synthesis methods for AZOCB. Another area of research is the study of the long-term effects of AZOCB on the brain and other organs. Additionally, AZOCB could be used in the development of new drugs for the treatment of various neurological and inflammatory conditions.
Conclusion
In conclusion, AZOCB is a valuable tool for scientific research. Its versatility and wide range of biochemical and physiological effects make it a valuable tool for studying various biological processes. While there are some limitations to the use of AZOCB in lab experiments, its potential applications in drug discovery and development make it an important compound for future research.
Synthesis Methods
The synthesis of AZOCB involves a multi-step process that requires several chemical reagents and solvents. The first step involves the reaction of 3-(trifluoromethyl)benzaldehyde with piperidine in the presence of a base to form the intermediate product. The intermediate product is then reacted with phosgene to form the final product, AZOCB. The yield of AZOCB is typically around 50%, and the purity can be improved through recrystallization.
Scientific Research Applications
AZOCB has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. One of the most promising applications of AZOCB is in the field of neuroscience, where it has been used to study the role of neurotransmitters in the brain. AZOCB has also been used to study the effects of various drugs on the central nervous system, making it a valuable tool for drug discovery and development.
properties
IUPAC Name |
5-(azocane-1-carbonyl)-1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27F3N2O2/c22-21(23,24)18-8-6-7-16(13-18)14-26-15-17(9-10-19(26)27)20(28)25-11-4-2-1-3-5-12-25/h6-8,13,17H,1-5,9-12,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZVAHSYXGYUEEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CCC1)C(=O)C2CCC(=O)N(C2)CC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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